N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-11-7-8-12(2)16(9-11)21-10-17(20)19-15-6-4-5-14(18)13(15)3/h4-9H,10,18H2,1-3H3,(H,19,20)
• InChI Key: CGAHUXYZUOWPGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC(=C2C)N
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as N-Methyl-2-methylphenyl-2-(2,5-dimethylphenoxy)acetamide, is a small molecule drug that has been used in scientific research for a variety of applications. It is an amide derivative of phenoxyacetic acid and is an analog of the commonly used drug, N-Methyl-2-methylphenyl-2-(2,5-dimethylphenoxy)acetamide. It has a wide range of biological activities and is used in various research studies.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis of N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamide can be achieved through a multi-step reaction pathway involving the conversion of starting materials into intermediates, followed by their subsequent conversion into the final product.

Starting Materials
3-Amino-2-methylphenol, 2,5-dimethylphenol, Chloroacetyl chloride, Sodium hydroxide, Hydrochloric acid, Diethyl ether, Ethanol

Reaction
Step 1: 3-Amino-2-methylphenol is reacted with chloroacetyl chloride in the presence of sodium hydroxide to form N-(3-Amino-2-methylphenyl)acetamide., Step 2: N-(3-Amino-2-methylphenyl)acetamide is then reacted with 2,5-dimethylphenol in the presence of hydrochloric acid to form N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamide., Step 3: The final product is purified using diethyl ether and ethanol.

Scientific Research Applications

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamideethylphenyl-2-(2,5-dimethylphenoxy)acetamide has been used in a variety of scientific research applications. It has been used to study the effects of drugs on the central nervous system, as well as to investigate the effects of various hormones on the body. It has also been used to study the effects of certain drugs on the cardiovascular system, and to investigate the effects of certain drugs on the immune system.

Mechanism Of Action

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamideethylphenyl-2-(2,5-dimethylphenoxy)acetamide acts as an agonist of the serotonin receptor. It binds to the serotonin receptor and activates it, resulting in the release of serotonin into the synaptic cleft. This increases the amount of serotonin available to the neuron, resulting in an increase in serotonin levels in the brain.

Biochemical And Physiological Effects

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamideethylphenyl-2-(2,5-dimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, resulting in increased alertness, improved concentration, and improved mood. It has also been shown to reduce anxiety and improve sleep. In addition, it has been shown to reduce inflammation and improve wound healing.

Advantages And Limitations For Lab Experiments

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamideethylphenyl-2-(2,5-dimethylphenoxy)acetamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored for long periods of time without significant degradation. One limitation is that it is not very soluble in water, so it must be dissolved in an organic solvent before use.

Future Directions

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy)acetamideethylphenyl-2-(2,5-dimethylphenoxy)acetamide has a wide range of potential applications in scientific research. Future research could focus on exploring the effects of the compound on various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, further research could focus on exploring the effects of the compound on various neurological disorders, such as depression, anxiety, and schizophrenia. Additionally, further research could explore the potential use of the compound as a therapeutic agent for various mental and physical disorders.